Cas no 2228598-40-9 (3-(1-ethynylcyclopropyl)benzene-1,2-diol)

• Product Name: 3-(1-ethynylcyclopropyl)benzene-1,2-diol
• CAS No: 2228598-40-9
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 6553279
• PubChem ID: 165628117
• Update Time: 2025-05-20

3-(1-ethynylcyclopropyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethynylcyclopropyl)benzene-1,2-diol
• EN300-1764619
• 2228598-40-9

• Inchi： 1S/C11H10O2/c1-2-11(6-7-11)8-4-3-5-9(12)10(8)13/h1,3-5,12-13H,6-7H2
• InChI Key： KKQUYOBRLDDPIY-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C1(C#C)CC1)O

Computed Properties

• Exact Mass: 174.068079557g/mol
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(1-ethynylcyclopropyl)benzene-1,2-diol

Exploring the Properties and Applications of 3-(1-ethynylcyclopropyl)benzene-1,2-diol (CAS No. 2228598-40-9)

The compound 3-(1-ethynylcyclopropyl)benzene-1,2-diol, with the CAS registry number 2228598-40-9, has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This aromatic diol, characterized by its ethynylcyclopropyl substituent, presents intriguing chemical properties that make it a subject of interest for researchers in organic synthesis, medicinal chemistry, and materials science.

One of the most notable aspects of 3-(1-ethynylcyclopropyl)benzene-1,2-diol is its molecular architecture. The presence of both a cyclopropyl ring and an ethynyl group attached to a benzene-1,2-diol (catechol) backbone creates a versatile scaffold for further chemical modifications. This structural combination has led to investigations into its potential as a building block for more complex molecules, particularly in the development of novel pharmaceutical intermediates and functional materials.

Recent trends in chemical research have shown growing interest in compounds like 3-(1-ethynylcyclopropyl)benzene-1,2-diol due to their potential applications in drug discovery. The catechol moiety is known to participate in various biological interactions, while the ethynylcyclopropyl group offers opportunities for click chemistry applications. This dual functionality makes CAS 2228598-40-9 particularly valuable for creating targeted molecular probes and potential therapeutic agents.

In the field of materials science, 3-(1-ethynylcyclopropyl)benzene-1,2-diol has shown promise as a precursor for advanced polymers and coatings. The compound's ability to undergo various polymerization reactions, coupled with the thermal stability imparted by its cyclopropyl group, makes it attractive for developing high-performance materials. Researchers are particularly interested in its potential for creating bio-based polymers and sustainable materials, aligning with current environmental concerns and the push for greener chemistry.

The synthesis of 3-(1-ethynylcyclopropyl)benzene-1,2-diol typically involves multi-step organic transformations, with careful attention to protecting group strategies for the diol functionality. Modern synthetic approaches often employ palladium-catalyzed coupling reactions to introduce the ethynyl group, followed by cyclopropanation techniques. These methods have been optimized to improve yields and purity of CAS 2228598-40-9, making it more accessible for research applications.

Analytical characterization of 3-(1-ethynylcyclopropyl)benzene-1,2-diol reveals interesting spectroscopic properties. The compound exhibits characteristic signals in both NMR and IR spectroscopy, with the ethynyl proton appearing as a distinctive singlet in the 1H NMR spectrum. These analytical signatures are crucial for quality control and verification of the compound's structure in research settings.

From a safety perspective, while 3-(1-ethynylcyclopropyl)benzene-1,2-diol is not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed. Researchers working with this compound should be aware of standard precautions for handling organic chemicals, including the use of appropriate personal protective equipment and proper ventilation.

The commercial availability of 3-(1-ethynylcyclopropyl)benzene-1,2-diol (CAS 2228598-40-9) has increased in recent years, with several specialty chemical suppliers offering the compound in various quantities. This improved accessibility has facilitated more widespread research into its properties and applications, contributing to a growing body of literature on this interesting molecule.

Future research directions for 3-(1-ethynylcyclopropyl)benzene-1,2-diol may include exploration of its biological activity, development of novel synthetic derivatives, and investigation of its photophysical properties. The compound's unique structure suggests potential for applications ranging from molecular electronics to bioconjugation chemistry, making it a versatile tool for interdisciplinary research.

In conclusion, 3-(1-ethynylcyclopropyl)benzene-1,2-diol (CAS 2228598-40-9) represents an intriguing chemical entity with diverse potential applications. Its combination of aromatic diol functionality with an ethynylcyclopropyl substituent creates opportunities for innovation across multiple scientific disciplines. As research continues to uncover new properties and applications for this compound, its importance in chemical research and development is likely to grow.